![molecular formula C10H21ClN2O B3027314 (R)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride CAS No. 1286207-20-2](/img/structure/B3027314.png)
(R)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride
Overview
Description
(R)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride, also known as A-PVP, is a synthetic stimulant drug. It belongs to the class of cathinones, which are structurally similar to amphetamines. A-PVP is a popular research chemical, which is used in scientific studies to understand its mechanism of action and its effects on the body.
Scientific Research Applications
Asymmetric Synthesis and Antibacterial Properties : A compound structurally related to (R)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride demonstrated potent antibacterial activity, particularly the S-(+) enantiomer showing more effectiveness against aerobic and anaerobic bacteria compared to the R-(-) enantiomer. This emphasizes the significance of asymmetric synthesis in enhancing the efficacy of antibacterial agents (Rosen et al., 1988).
Pharmacological Profile in Platelet Aggregation : Research on a related compound, R-96544, revealed its role as a potent 5-HT2A receptor antagonist, with significant effects in inhibiting platelet aggregation. This indicates potential applications in conditions where platelet aggregation is a concern (Ogawa et al., 2002).
Antiarrhythmic Properties : Derivatives of 2-aminobutanol, closely related to the compound , showed notable antiarrhythmic properties. The R configuration compounds demonstrated a stronger effect in experimental arrhythmias, highlighting the importance of stereochemistry in medicinal chemistry (Eckstein et al., 1988).
Enantioselective Synthesis of Derivatives : Research focused on the enantioselective synthesis of γ-aminobutyric acid derivatives, indicating the compound's utility in generating specific enantiomers of pharmaceutical interest, like (R)-phenotropil (Reznikov et al., 2013).
Chiral Pharmaceutical Intermediates : The compound has been investigated for its role in the resolution of 3-aminopyrrolidine, a key intermediate in the synthesis of chiral pharmaceuticals. This emphasizes its importance in the pharmaceutical industry for producing enantiomerically pure compounds (Sakurai et al., 2008).
Synthesis of β-Substituted γ-Aminobutyric Acid Derivatives : The compound's derivatives have found use in the synthesis of pharmacologically active β-substituted γ-aminobutyric acid derivatives, employed in medical practice as nootropic agents and myorelaxants (Vasil'eva et al., 2016).
Properties
IUPAC Name |
1-[(3R)-3-aminopyrrolidin-1-yl]-2-ethylbutan-1-one;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-3-8(4-2)10(13)12-6-5-9(11)7-12;/h8-9H,3-7,11H2,1-2H3;1H/t9-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHOZDEOQVHTHKS-SBSPUUFOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)N1CCC(C1)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(CC)C(=O)N1CC[C@H](C1)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1286207-20-2 | |
Record name | 1-Butanone, 1-[(3R)-3-amino-1-pyrrolidinyl]-2-ethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1286207-20-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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